Cas no 139461-64-6 (Propanoic acid, 3-(1H-indol-2-ylthio)-, methyl ester)

• Product Name: Propanoic acid, 3-(1H-indol-2-ylthio)-, methyl ester
• CAS No: 139461-64-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1271268
• Update Time: 2024-08-03

Propanoic acid, 3-(1H-indol-2-ylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(1H-indol-2-ylthio)-, methyl ester

• Inchi： 1S/C12H13NO2S/c1-15-12(14)6-7-16-11-8-9-4-2-3-5-10(9)13-11/h2-5,8,13H,6-7H2,1H3
• InChI Key： JRVXKVGFEPKMTH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCSC1=CC2=C(N1)C=CC=C2

Computed Properties

• Exact Mass: 235.06679

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 417.0±25.0 °C(Predicted)
• PSA: 42.09
• pka: 16.03±0.30(Predicted)